molecular formula C11H16FNO B15273569 3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol

3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol

Cat. No.: B15273569
M. Wt: 197.25 g/mol
InChI Key: FTLFNWDEXAQGCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol is a fluorinated secondary alcohol-amine hybrid compound characterized by a propan-1-ol backbone substituted with a 2-fluorophenyl-ethylamino group.

Properties

Molecular Formula

C11H16FNO

Molecular Weight

197.25 g/mol

IUPAC Name

3-[1-(2-fluorophenyl)ethylamino]propan-1-ol

InChI

InChI=1S/C11H16FNO/c1-9(13-7-4-8-14)10-5-2-3-6-11(10)12/h2-3,5-6,9,13-14H,4,7-8H2,1H3

InChI Key

FTLFNWDEXAQGCK-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=CC=C1F)NCCCO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol typically involves the reaction of 2-fluorophenylacetonitrile with a suitable reducing agent to form 2-fluorophenylethylamine. This intermediate is then reacted with 3-chloropropanol under basic conditions to yield the desired product. The reaction conditions often include the use of solvents such as tetrahydrofuran and catalysts like palladium on carbon.

Industrial Production Methods

In an industrial setting, the production of 3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol may involve continuous flow reactors to optimize reaction efficiency and yield. The use of automated systems for reagent addition and temperature control ensures consistent product quality and scalability.

Chemical Reactions Analysis

Types of Reactions

3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The compound can be reduced to form the corresponding amine.

    Substitution: The fluorine atom can be substituted with other halogens or functional groups.

Common Reagents and Conditions

    Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

    Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

    Substitution: Halogenating agents like bromine or iodine in the presence of a catalyst.

Major Products Formed

    Oxidation: Formation of 3-{[1-(2-Fluorophenyl)ethyl]amino}propanone.

    Reduction: Formation of 3-{[1-(2-Fluorophenyl)ethyl]amino}propane.

    Substitution: Formation of 3-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol or similar derivatives.

Scientific Research Applications

3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential as a ligand in receptor binding studies.

    Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances its binding affinity, while the ethylamino and propanol moieties contribute to its overall activity. The compound may modulate signaling pathways by binding to receptors or inhibiting enzyme activity, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propan-1-ol

Structural Difference : Replaces the 2-fluorophenyl group with a 5-methylthiophen-2-yl ring.
Implications :

  • Lipophilicity: The methyl-thiophene group may enhance lipophilicity (higher logP), improving blood-brain barrier penetration relative to the fluorophenyl analog . Synthetic Relevance: Both compounds share a propanol-amine scaffold, suggesting analogous synthetic routes (e.g., reductive amination of ketones) .

(+)-1-Phenyl-3-(methylamino)propan-1-ol (Fluoxetine Intermediate)

Structural Difference : Lacks the fluorine atom and features a phenyl group instead of 2-fluorophenyl.
Implications :

  • Fluoxetine’s clinical success highlights the importance of fluorine in enhancing metabolic stability and target selectivity .
  • Polarity: The methylamino group in both compounds may facilitate hydrogen bonding, but fluorine’s electronegativity in the target compound could strengthen dipole-dipole interactions .

3-[(2-Amino-4-fluorophenyl)amino]propan-1-ol

Structural Difference: Adds an amino group at the 2-position of the fluorophenyl ring. Implications:

  • Solubility: The additional amino group increases polarity, likely enhancing aqueous solubility but reducing membrane permeability.

3-(2-Bromophenyl)propan-1-ol

Structural Difference: Replaces the amino-ethyl group with a simple hydrocarbon chain and substitutes fluorine with bromine. Implications:

  • Steric Effects : Bromine’s larger atomic radius may hinder binding to sterically sensitive targets.
  • Synthetic Utility: Prepared via reduction of propionic acid derivatives, this compound’s synthesis highlights alternative strategies for modifying aromatic propanols .

Biological Activity

3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol is an organic compound with significant potential in medicinal chemistry, particularly due to its structural features that enhance its biological activity. The compound's molecular formula is C₉H₁₂FNO, and it has a molecular weight of approximately 197.25 g/mol. The presence of a fluorine atom on the phenyl ring is believed to improve its binding affinity to biological targets, making it a candidate for further pharmacological studies.

Chemical Structure and Properties

The compound features a propan-1-ol moiety linked to an amino group and a phenyl ring substituted with fluorine. This unique structure suggests various interactions with biological systems, which can lead to altered biochemical pathways.

Property Details
Molecular Formula C₉H₁₂FNO
Molecular Weight 197.25 g/mol
Functional Groups Amino group, hydroxyl group
Fluorine Substitution Enhances electronic properties

Neurotransmitter Receptor Interactions

Research indicates that 3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol may interact with neurotransmitter receptors, particularly within the central nervous system (CNS). The fluorine substitution is hypothesized to facilitate stronger binding to these receptors, potentially influencing neurotransmission and offering therapeutic benefits for neurological disorders.

Anticancer Potential

Preliminary studies have suggested that compounds structurally similar to 3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol exhibit cytotoxic effects against various cancer cell lines. For instance, compounds in related studies demonstrated significant cytotoxicity towards MCF-7 breast cancer cells, indicating that this compound could also possess similar anticancer properties due to its structural motifs.

The mechanism of action for 3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol likely involves:

  • Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered cellular functions.
  • Receptor Modulation: It may act as an agonist or antagonist at neurotransmitter receptors, influencing signal transduction pathways.

Study on Cytotoxicity

A study evaluating the cytotoxic effects of various compounds similar to 3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol found that modifications in the structure significantly influenced their activity against cancer cells. Compounds with tertiary amine side chains showed enhanced cytotoxicity compared to those without such modifications .

Neuropharmacological Research

In neuropharmacological contexts, compounds with similar structures have been shown to affect serotonin and dopamine receptors. This suggests that 3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol could modulate mood and cognitive functions by interacting with these neurotransmitter systems .

Synthesis and Development

The synthesis of 3-{[1-(2-Fluorophenyl)ethyl]amino}propan-1-ol typically involves multi-step processes that can include:

  • Formation of the Amino Group: Utilizing amines in nucleophilic substitution reactions.
  • Fluorination: Employing fluorinating agents to introduce the fluorine atom into the phenyl ring.
  • Purification: Advanced techniques such as continuous flow synthesis can be used to enhance yield and purity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.